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Compound of Interest

Compound Name:
3-Ethoxy-2-hydroxy-6-

nitrobenzaldehyde

Cat. No.: B144650 Get Quote

Technical Support Center: 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde
Disclaimer: No specific Safety Data Sheet (SDS) for 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde (CAS No. 182067-57-8) was publicly available at the time of this

document's creation. The following information is synthesized from the SDSs of structurally

similar compounds, including other nitro- and ethoxy-substituted benzaldehydes. This guide

should be used for informational purposes only. Always consult with a qualified safety

professional and refer to any available supplier-specific information before handling this

chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde?

Based on data from similar nitrobenzaldehyde derivatives, the primary hazards are expected to

be:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: May cause skin irritation.[1][2]
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Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or vapor.[1][2]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves

prior to use.[2]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: If handling fine powders or in a poorly ventilated area, use a NIOSH-

approved respirator with a particulate filter.

Q3: How should I store 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde?

Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Keep it away from

incompatible materials such as strong oxidizing agents, strong reducing agents, strong bases,

and acids.[1]

Q4: What should I do in case of a spill?

For a small spill, you should:

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.

Sweep up the solid material and place it into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly.

Q5: How do I properly dispose of waste 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde?
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Dispose of the chemical and its container in accordance with local, regional, and national

regulations. It should be treated as hazardous waste and disposed of at an approved waste

disposal plant.[1] Do not allow it to enter the environment.[2]

Troubleshooting Guides
Issue: Unexpected Color Change of the Compound
During Storage

Possible Cause 1: Exposure to Light.

Troubleshooting Step: Some related compounds are light-sensitive.[4] Store the

compound in an amber or opaque vial to protect it from light.

Possible Cause 2: Contamination.

Troubleshooting Step: Ensure that storage containers are clean and dry before use. Use

clean spatulas and tools when handling the compound.

Possible Cause 3: Reaction with Air or Moisture.

Troubleshooting Step: Store the container tightly sealed to minimize exposure to air and

humidity. For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen

or argon).

Issue: Poor Solubility in a Nonpolar Solvent
Possible Cause: Inherent Polarity.

Troubleshooting Step: The presence of hydroxyl, nitro, and ethoxy groups suggests that

the molecule has significant polarity. Attempt to dissolve the compound in more polar

organic solvents such as acetone, ethyl acetate, or short-chain alcohols. The product is

likely to be water-soluble.[4]

Issue: Inconsistent Experimental Results
Possible Cause 1: Compound Degradation.
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Troubleshooting Step: Verify the purity of the compound using an appropriate analytical

technique (e.g., NMR, LC-MS) before use, especially if it has been stored for an extended

period.

Possible Cause 2: Incompatible Reagents.

Troubleshooting Step: Review the reaction scheme for any potential incompatibilities.

Based on related compounds, avoid strong oxidizing agents, strong reducing agents,

strong bases, and acids.[1]

Data Presentation
Table 1: Physicochemical Properties of 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde and

Related Compounds

Property
3-Ethoxy-2-
hydroxy-6-
nitrobenzaldehyde

2-Hydroxy-5-
nitrobenzaldehyde

3-Ethoxy-4-
hydroxybenzaldehy
de

CAS Number 182067-57-8[3] 97-51-8[1] 121-32-4[4]

Molecular Formula C₉H₉NO₅[3] C₇H₅NO₄[1] C₉H₁₀O₃[4]

Molecular Weight 211.17 g/mol [3] 167.12 g/mol [1] 166.17 g/mol [4]

Appearance Not specified Dark yellow solid[1] Off-white powder[4]

Melting Point Not specified 125 - 129 °C[1] Not specified

Table 2: Hazard Information for Structurally Similar Compounds
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Hazard Statement
2-Hydroxy-5-
nitrobenzaldehyde[1]

5-Ethoxy-2-
hydroxybenzaldehyde[2]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Category 4 (Harmful if

swallowed)

Skin Irritation
Category 2 (Causes skin

irritation)
Irritant

Eye Irritation
Category 2 (Causes serious

eye irritation)

Category 2A (Causes serious

eye irritation)

Respiratory Irritation
Category 3 (May cause

respiratory irritation)

May be harmful if inhaled.

Causes respiratory tract

irritation.

Aquatic Hazard Not specified
Harmful to aquatic life with

long lasting effects

Experimental Protocols
Protocol 1: General Handling and Weighing of 3-Ethoxy-
2-hydroxy-6-nitrobenzaldehyde

Preparation:

Work within a certified chemical fume hood or a ventilated enclosure.

Ensure an eyewash station and safety shower are readily accessible.

Don the required PPE: safety goggles, chemical-resistant gloves, and a lab coat.

Handling:

Before opening, allow the container to reach room temperature to prevent condensation of

moisture.

Use a clean, dry spatula for transferring the solid compound.

Avoid creating dust. If the compound is a fine powder, handle it with extra care.
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Weighing:

Weigh the compound in a tared, sealed container (e.g., a vial with a cap) to minimize

exposure to the atmosphere and prevent contamination.

Post-Handling:

Tightly seal the main container and return it to its designated storage location.

Clean any contaminated surfaces.

Dispose of any contaminated weighing paper or other consumables as hazardous waste.

Wash hands thoroughly after handling.

Protocol 2: Emergency First Aid Procedures (Based on
Related Compounds)

If Swallowed:

Rinse mouth with water.[1][4]

Do NOT induce vomiting.[4]

Call a POISON CENTER or doctor/physician if you feel unwell.[1]

If on Skin:

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and water.[1]

If skin irritation occurs, seek medical advice/attention.[1]

If in Eyes:

Rinse cautiously with water for several minutes.[1]

Remove contact lenses, if present and easy to do. Continue rinsing.[1]
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If eye irritation persists, get medical advice/attention.[1]

If Inhaled:

Remove the person to fresh air and keep them at rest in a position comfortable for

breathing.[1]

Call a POISON CENTER or doctor/physician if you feel unwell.[1]

Mandatory Visualizations
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Start: Need to handle
3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde

Preparation:
- Work in fume hood

- Check safety equipment
- Don appropriate PPE

Handling:
- Use clean, dry tools

- Avoid dust generation

Weighing:
- Use a tared, sealed container

Storage:
- Tightly seal container
- Store in a cool, dry,
well-ventilated area

Cleanup & Disposal:
- Clean work area

- Dispose of waste as hazardous
- Wash hands

End

Click to download full resolution via product page
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Caption: A workflow diagram for the safe handling of 3-Ethoxy-2-hydroxy-6-
nitrobenzaldehyde.

Waste Generated:
3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde

or contaminated material

Can the material be
purified and reused?

If regulations permit,
purify for reuse.

Yes

Is it mixed with a
combustible solvent?

No

Disposal Complete

Dispose of via a licensed
chemical incinerator.

Yes

Package in a sealed,
properly labeled hazardous

waste container.

No

Arrange for pickup by a
licensed hazardous waste

disposal company.
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Click to download full resolution via product page

Caption: A decision tree for the proper disposal of 3-Ethoxy-2-hydroxy-6-nitrobenzaldehyde
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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